Cas no 5453-67-8 (2,6-dimethyl pyridine-2,6-dicarboxylate)

2,6-dimethyl pyridine-2,6-dicarboxylate Properties

Names and Identifiers

• Dimethyl pyridine-2,6-dicarboxylate
• DIPICOLINIC ACID DIMETHYL ESTER
• DIMETHYL DIPICOLINATE
• AKOS 90661
• 2,6-PYRIDINEDICARBOXYLIC ACID DIMETHYL ESTER
• RARECHEM AL BF 0203
• dimethyl pyridine-2,6-carboxylate
• Dimethyl 2,6-pyridinecarboxylate
• Dimethyl 2,6-pyridinedicarboxylate
• Pyridine-2,6-dicarboxylic acid dimethyl ester
• 2,6-Pyridinedicarboxylic acid, dimethyl ester
• 2,6-dimethyl pyridine-2,6-dicarboxylate
• DIMETHYLPYRIDINE-2,6-DICARBOXYLATE
• methyl 6-(methoxycarbonyl)pyridine-2-carboxylate
• DTXSID40202940
• SR-01000394135-1
• Oprea1_104125
• SCHEMBL69653
• 2,6-Bismethoxycarbonylpyridine
• P1444
• UNII-YA2DJW5CFY
• 2,6-Pyridinedicarboxylic acid, dimethyl ester;Pyridine-2,6-dicarboxylic acid dimethyl ester
• 5453-67-8
• InChI=1/C9H9NO4/c1-13-8(11)6-4-3-5-7(10-6)9(12)14-2/h3-5H,1-2H3
• DS-11097
• IDI1_019492
• Dimethyl 2,6-pyridinedicarboxylate, 99%
• CHEMBL72405
• ChemDiv3_000174
• BDBM50403316
• BCP32364
• AM1069
• EINECS 226-697-3
• 2,6-Pyridinedicarboxylic acid, 2,6-dimethyl ester
• CCG-103569
• AC-8949
• AI3-17592
• YA2DJW5CFY
• A7918
• NCGC00177691-01
• AB03744
• SR-01000394135
• NS00033117
• MFCD00134493
• F0771-0298
• NSC18855
• HMS1473H20
• Z25085939
• SNQQJEJPJMXYTR-UHFFFAOYSA-
• CS-W007966
• NSC 18855
• dimethyl 2,6-pyridine-dicarboxylate
• Oprea1_809421
• AKOS000265978
• FT-0635728
• EN300-15507
• SY013899
• 2,6-Pyridine dicarboxylic acid dimethyl ester
• NSC-18855
• 2,6-Dicarbomethoxypyridine
• HY-W007966
• DiMethyl 2,6-pyridinedicarboxylate,99%
• DB-052602
• 2,6-Pyridinedicarboxylic Acid 2,6-Dimethyl Ester; 2,6-Bismethoxycarbonylpyridine; 2,6-Dicarbomethoxypyridine; Dipicolinic Acid Dimethyl Ester; NSC 18855;
• STK720127
• +Expand

• MDL： MFCD00134493
• InChIKey： SNQQJEJPJMXYTR-UHFFFAOYSA-N
• Inchi： 1S/C9H9NO4/c1-13-8(11)6-4-3-5-7(10-6)9(12)14-2/h3-5H,1-2H3
• SMILES： O(C([H])([H])[H])C(C1C([H])=C([H])C([H])=C(C(=O)OC([H])([H])[H])N=1)=O

Computed Properties

• Exact Mass: 195.05300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 195.053
• Heavy Atom Count: 14
• Complexity: 207
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 65.5

Experimental Properties

• LogP: 0.65480
• PSA: 65.49000
• Refractive Index: 1.516
• Water Partition Coefficient: Soluble in water(14 g/L) (25°C). Soluble in chloroform.
• Boiling Point: 321.7℃ at 760 mmHg
• Melting Point: 121.0 to 126.0 deg-C
• Flash Point: 148.3℃
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.2310

2,6-dimethyl pyridine-2,6-dicarboxylate Security Information

• Symbol: GHS05 GHS07
• WGK Germany：3
• Safety Term：S26;S39
• Safety Instruction： S26-S39
• Risk Phrases：R37/38; R41
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Risk Phrases： 37/38-41
• Signal Word：Danger

2,6-dimethyl pyridine-2,6-dicarboxylate Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%